2,5-Bis(propan-2-yl)furan-3-carbaldehyde

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2,5-Bis(propan-2-yl)furan-3-carbaldehyde

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Molecule of Interest: 2,5-Bis(propan-2-yl)furan-3-carbaldehyde (Synonym: 2,5-Diisopropylfuran-3-carbaldehyde)

Mechanistic Rationale & Reaction Design

The synthesis of 3-formyl furans is a critical transformation in medicinal chemistry, providing versatile building blocks for complex active pharmaceutical ingredients (APIs). The most direct and regioselective method for synthesizing 2,5-bis(propan-2-yl)furan-3-carbaldehyde is the Vilsmeier-Haack formylation of the corresponding 2,5-dialkylfuran[1].

Regioselectivity and Causality: In unsubstituted or mono-substituted furans, electrophilic aromatic substitution typically favors the highly activated C2 or C5 positions. However, in 2,5-bis(propan-2-yl)furan, these alpha positions are sterically occluded by bulky propan-2-yl (isopropyl) groups[2]. Consequently, the electrophilic attack of the chloroiminium ion (the active Vilsmeier reagent) is directed exclusively to the C3 position[3].

Furan derivatives are notoriously sensitive to strong mineral acids, which can trigger destructive ring-opening or polymerization cascades. The Vilsmeier-Haack reaction circumvents this by utilizing a relatively mild electrophile generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)[1]. Precise temperature control during the initial electrophilic attack, followed by a buffered aqueous hydrolysis, is mandatory to maintain the integrity of the furan ring[3].

Experimental Workflow Visualization

Fig 1: Workflow of the Vilsmeier-Haack formylation of 2,5-diisopropylfuran.

Quantitative Data: Reagent Stoichiometry

To ensure a self-validating system, stoichiometry must be strictly adhered to. An excess of the Vilsmeier reagent is utilized to drive the reaction to completion and compensate for any moisture-induced degradation of POCl₃.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Functional Role
2,5-Bis(propan-2-yl)furan	152.24	1.0	1.52 g	Starting Material
N,N-Dimethylformamide (DMF)	73.09	3.0	2.32 mL	Solvent & Formyl Source
Phosphorus Oxychloride (POCl₃)	153.33	1.5	1.40 mL	Activating Agent
Sodium Acetate (NaOAc) aq.	82.03	5.0	4.10 g in 20 mL H₂O	Hydrolysis Buffer

Step-by-Step Experimental Protocol

Phase 1: Generation of the Vilsmeier Reagent

• Apparatus Preparation: Equip a 50 mL two-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and an argon inlet. Flame-dry the apparatus under vacuum and backfill with argon to ensure a strictly anhydrous environment.

• Solvent Loading: Add anhydrous DMF (2.32 mL, 30 mmol) to the flask and cool the system to 0 °C using an ice-water bath.

• Activation: Charge the dropping funnel with POCl₃ (1.40 mL, 15 mmol). Add the POCl₃ dropwise over 15 minutes.

  • Expertise & Causality: The reaction between DMF and POCl₃ is highly exothermic. Dropwise addition at 0 °C prevents the thermal decomposition of DMF into dimethylamine and carbon monoxide, which would otherwise deplete the active electrophile and darken the solution[1]. A successful formation is visually validated by the appearance of a pale-yellow, viscous complex (the chloroiminium salt).

Phase 2: Electrophilic Aromatic Substitution

• Substrate Addition: Dilute 2,5-bis(propan-2-yl)furan (1.52 g, 10 mmol) in 2 mL of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C over 10 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir for 2 to 4 hours.

  • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (9:1) mobile phase. The non-polar furan starting material (high Rf​ ) will disappear, replaced by a baseline spot corresponding to the highly polar iminium intermediate.

Phase 3: Hydrolysis and Work-up

• Quenching: Cool the reaction mixture back to 0 °C. Carefully add a pre-cooled aqueous solution of saturated sodium acetate (4.10 g in 20 mL H₂O) dropwise.

  • Expertise & Causality: Sodium acetate is preferred over strong bases (like NaOH) for the hydrolysis of the iminium salt. Strong bases can trigger Cannizzaro-type side reactions or aldol condensations of the newly formed aldehyde. The mildly basic buffer efficiently hydrolyzes the iminium species to the aldehyde while protecting the sensitive furan ring[2].

• Hydrolysis Heating: Warm the quenched mixture to 60 °C for 30 minutes to drive the hydrolysis of the robust iminium intermediate to completion.

• Extraction: Cool to room temperature. Extract the aqueous mixture with dichloromethane (3 × 20 mL). Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (20 mL), distilled water (20 mL), and brine (20 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Purification

• Purify the crude oil via flash column chromatography on silica gel (eluting with a gradient of 2% to 5% EtOAc in hexanes) to afford the pure 2,5-bis(propan-2-yl)furan-3-carbaldehyde.

Characterization and Expected Outcomes

Analytical Parameter	Expected Result	Analytical Significance
Isolated Yield	75 – 85%	Indicates efficient formylation without significant furan ring-opening.
Physical State	Pale yellow to colorless oil	High purity; dark/black colors indicate polymerized furan byproducts.
¹H NMR (CDCl₃)	δ ~9.85 (s, 1H)	Confirms the successful incorporation of the formyl (aldehyde) proton.
¹H NMR (CDCl₃)	δ ~6.20 (s, 1H)	Confirms the single remaining aromatic proton at the C4 position.
¹H NMR (CDCl₃)	δ ~3.45 (m, 1H), 2.95 (m, 1H)	Methine protons of the two non-equivalent propan-2-yl groups.

References

• The Journal of Organic Chemistry. "Molecular Editing of 5-Alkynyl-1,2,3-triazines via a Silver-Mediated Skeletal Remodeling Approach: Solvent-Controlled Switchable Synthesis of Functionalized Pyrroles and Furans." ACS Publications. Available at:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

The Versatile Building Block: A Guide to 2,5-bis(propan-2-yl)furan-3-carbaldehyde in Organic Synthesis

In the landscape of modern organic synthesis, the strategic use of highly functionalized heterocyclic scaffolds is paramount for the efficient construction of complex molecular architectures. Among these, furan derivatives have garnered significant attention due to their prevalence in natural products and their utility as versatile intermediates.[1][2] This technical guide focuses on 2,5-bis(propan-2-yl)furan-3-carbaldehyde , a polysubstituted furan that serves as a valuable building block for the synthesis of a diverse array of molecular targets, particularly in the realms of medicinal chemistry and materials science.

The strategic placement of two isopropyl groups at the 2 and 5-positions of the furan ring sterically shields the oxygen atom and enhances the electron-donating nature of the heterocycle, thereby influencing its reactivity. The formyl group at the 3-position provides a key functional handle for a multitude of chemical transformations, making this molecule a powerful tool for synthetic chemists. This document provides a comprehensive overview of the synthesis, characterization, and potential applications of 2,5-bis(propan-2-yl)furan-3-carbaldehyde, complete with detailed experimental protocols.

Synthesis of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

The synthesis of the title compound is a two-step process commencing with the preparation of the 2,5-diisopropylfuran precursor, followed by its formylation.

Step 1: Synthesis of 2,5-bis(propan-2-yl)furan

The Paal-Knorr furan synthesis is a robust and classical method for the preparation of substituted furans from 1,4-dicarbonyl compounds.[3][4][5] In this case, 2,7-dimethyloctane-3,6-dione serves as the 1,4-dicarbonyl precursor. The acid-catalyzed cyclization and dehydration of this diketone provides the desired 2,5-bis(propan-2-yl)furan.

Caption: Paal-Knorr synthesis of 2,5-bis(propan-2-yl)furan.

Protocol 1: Synthesis of 2,5-bis(propan-2-yl)furan

Reagent	MW	Amount	Molar Eq.
2,7-Dimethyloctane-3,6-dione	170.25	17.03 g	1.0
p-Toluenesulfonic acid monohydrate	190.22	0.95 g	0.05
Toluene	-	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 2,7-dimethyloctane-3,6-dione (17.03 g, 100 mmol), toluene (100 mL), and p-toluenesulfonic acid monohydrate (0.95 g, 5 mmol).

• Heat the reaction mixture to reflux (approximately 110-120 °C) with vigorous stirring.

• Monitor the reaction by observing the collection of water in the Dean-Stark trap. The theoretical amount of water to be collected is 1.8 mL.

• Continue refluxing for 4-6 hours or until no more water is collected.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid, followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by fractional distillation under reduced pressure to yield 2,5-bis(propan-2-yl)furan as a colorless liquid.

Step 2: Vilsmeier-Haack Formylation of 2,5-bis(propan-2-yl)furan

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7][8] The electron-donating isopropyl groups at the 2- and 5-positions activate the furan ring towards electrophilic substitution, directing the formylation to one of the vacant β-positions (C3 or C4). Due to the steric hindrance of the isopropyl groups, the formylation is expected to occur regioselectively at the 3-position.

Caption: Vilsmeier-Haack formylation of 2,5-bis(propan-2-yl)furan.

Protocol 2: Synthesis of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

Reagent	MW	Amount	Molar Eq.
Phosphorus oxychloride (POCl₃)	153.33	12.3 g (7.5 mL)	1.2
N,N-Dimethylformamide (DMF)	73.09	50 mL	-
2,5-bis(propan-2-yl)furan	152.25	10.0 g	1.0

Procedure:

• In a three-necked 250 mL round-bottom flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 50 mL).

• Cool the flask to 0 °C in an ice-salt bath.

• Slowly add phosphorus oxychloride (12.3 g, 7.5 mL, 80 mmol) dropwise to the cooled DMF with vigorous stirring, ensuring the temperature is maintained below 10 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Dissolve 2,5-bis(propan-2-yl)furan (10.0 g, 65.7 mmol) in a minimal amount of anhydrous DMF and add it to the dropping funnel.

• Add the furan solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60 °C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice (c.a. 200 g) with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the product with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to afford 2,5-bis(propan-2-yl)furan-3-carbaldehyde.

Characterization

The structure of 2,5-bis(propan-2-yl)furan-3-carbaldehyde can be confirmed by standard spectroscopic methods.

Spectroscopic Data	Predicted Values
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 10.1 (s, 1H, -CHO), 6.5 (s, 1H, furan-H4), 3.3 (sept, 1H, -CH(CH₃)₂), 3.0 (sept, 1H, -CH(CH₃)₂), 1.3 (d, 6H, -CH(CH₃)₂), 1.2 (d, 6H, -CH(CH₃)₂)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 185.0 (CHO), 165.0 (C2), 160.0 (C5), 125.0 (C3), 110.0 (C4), 30.0 (-CH(CH₃)₂), 28.0 (-CH(CH₃)₂), 22.0 (-CH(CH₃)₂)
IR (neat)	ν (cm⁻¹): ~2970 (C-H), ~1670 (C=O, aldehyde), ~1580, 1460 (C=C, furan ring)

Applications in Organic Synthesis

The aldehyde functionality of 2,5-bis(propan-2-yl)furan-3-carbaldehyde serves as a versatile handle for a variety of synthetic transformations, enabling the construction of more complex molecular frameworks.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration reaction.[9][10] This reaction allows for the extension of the carbon skeleton and the introduction of new functional groups.

Caption: Knoevenagel condensation with the title compound.

Protocol 3: Knoevenagel Condensation with Malononitrile

• In a round-bottom flask, dissolve 2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.80 g, 10 mmol) and malononitrile (0.66 g, 10 mmol) in ethanol (20 mL).

• Add a catalytic amount of piperidine (2-3 drops).

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction by TLC. Upon completion, the product often precipitates from the reaction mixture.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Synthesis of Pyrazole Derivatives

Substituted pyrazoles are important heterocyclic motifs found in many biologically active compounds.[11][12][13] The reaction of the furan-3-carbaldehyde with hydrazine derivatives provides a straightforward route to furan-substituted pyrazoles.

Caption: Synthesis of pyrazoles from the title compound.

Protocol 4: Synthesis of a Furan-Substituted Pyrazole

• To a solution of 2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.80 g, 10 mmol) in ethanol (30 mL), add hydrazine hydrate (0.5 mL, 10 mmol).

• Add a catalytic amount of acetic acid (2-3 drops).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Further Synthetic Transformations

The aldehyde group can undergo a wide range of other transformations, including:

• Oxidation: to the corresponding carboxylic acid using standard oxidizing agents like potassium permanganate or Jones reagent.

• Reduction: to the corresponding alcohol using reducing agents such as sodium borohydride.

• Wittig Reaction: to form alkenes by reacting with phosphorus ylides.

• Grignard and Organolithium Addition: to generate secondary alcohols.

These transformations open up a vast chemical space for the synthesis of novel compounds with potential applications in drug discovery and materials science.

Conclusion

2,5-bis(propan-2-yl)furan-3-carbaldehyde is a readily accessible and highly versatile building block in organic synthesis. Its unique substitution pattern and the presence of a reactive aldehyde functionality make it an ideal starting material for the construction of a wide variety of more complex molecules. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this valuable synthetic intermediate.

References

• IntechOpen. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Cambridge University Press. (n.d.). Paal-Knorr Synthesis. Retrieved from [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

• ResearchGate. (2016). Density functional theory study of the rotational barriers, conformational preference, and vibrational spectra of 2-formylfuran and 3-formylfuran. Retrieved from [Link]

• PubChem. (n.d.). 3-Furaldehyde. Retrieved from [Link]

• Thieme. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Retrieved from [Link]

• Bull. Korean Chem. Soc. (2014). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Retrieved from [Link]

• ResearchGate. (2015). Computed vibrational infrared spectrum of 3-formylfuran for the cis and trans mixture, pure trans, and pure cis at the DFT-B3LYP/6-31+G level*. Retrieved from [Link]

• Royal Society of Chemistry. (2018). One-pot cascade production of 2,5-diformylfuran from glucose over catalysts from renewable resources. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ACS Publications. (2022). Enantioselective Friedel–Crafts Alkylation of Furans with o-Quinone Methide Using a Chiral Oxazaborolidinium Ion Catalyst. Retrieved from [Link]

• IJFMR. (2026). Synthesis of Pyrazole Derivatives A Review. Retrieved from [Link]

• Arkivoc. (2010). 194 recent advances in the synthesis of new pyrazole derivatives. Retrieved from [Link]

• Journal of Applicable Chemistry. (2017). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Retrieved from [Link]

• ACS Omega. (2024). Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• Cambridge University Press. (n.d.). Knoevenagel Condensation. Retrieved from [Link]

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Application Note: 2,5-bis(propan-2-yl)furan-3-carbaldehyde in Modern Medicinal Chemistry and Drug Discovery

Introduction & Rationale

The furan scaffold is a privileged structure in medicinal chemistry, serving as a core component in numerous antimicrobial, anti-inflammatory, and anticancer agents[1][2]. However, the clinical translation of furan-containing drug candidates is frequently hampered by pharmacokinetic (PK) liabilities. Unsubstituted furans are highly susceptible to oxidative metabolism by Cytochrome P450 (CYP450) enzymes. This oxidation typically occurs via epoxidation at the C2 and C5 positions, leading to the formation of reactive electrophilic intermediates (e.g., cis-enediones) that can covalently bind to hepatic proteins, causing hepatotoxicity and pan-assay interference (PAINS) behavior[3].

2,5-bis(propan-2-yl)furan-3-carbaldehyde (CAS: 1513714-64-1) represents a strategically optimized building block designed to overcome these limitations. By introducing bulky isopropyl groups at both the C2 and C5 positions, this compound achieves two critical pharmacological objectives:

• Metabolic Shielding : The steric bulk completely blocks CYP450-mediated epoxidation at the most vulnerable sites of the furan ring, converting a potential toxicophore into a metabolically stable scaffold.

• Enhanced Lipophilicity : The dual isopropyl substitution significantly increases the partition coefficient (LogP), driving deeper insertion into hydrophobic binding pockets of target proteins, such as kinase hinge regions or G-protein-coupled receptor (GPCR) allosteric sites.

The highly reactive C3-aldehyde handle remains accessible for late-stage functionalization, making this compound an ideal starting material for Fragment-Based Drug Discovery (FBDD) and Multicomponent Reactions (MCRs)[4][5].

Pharmacokinetic & Physicochemical Profiling

Understanding the causality behind structural modifications is vital for rational drug design. The table below summarizes the theoretical physicochemical shifts achieved by utilizing 2,5-bis(propan-2-yl)furan-3-carbaldehyde over a standard unsubstituted furan-3-carbaldehyde.

Table 1: Comparative Profiling of Furan-3-Carbaldehyde Scaffolds

Property	Unsubstituted Furan-3-carbaldehyde	2,5-bis(propan-2-yl)furan-3-carbaldehyde	Pharmacological Impact
C2/C5 Substitution	Hydrogen	Isopropyl (–CH(CH₃)₂)	Steric bulk prevents enzymatic attack.
Estimated CLogP	~0.8	~3.2	Enhances membrane permeability and target affinity.
CYP450 Stability	Low (Prone to epoxidation)	High (Sterically blocked)	Drastically reduces hepatotoxicity risk.
Aldehyde Reactivity	High	Moderate (Sterically modulated)	Reduces off-target in vivo Schiff base formation.
Topological Polar Surface Area (TPSA)	30.21 Ų	30.21 Ų	Maintains favorable oral bioavailability metrics.

Mechanistic Workflows & Visualizations

Overcoming Metabolic Liabilities

The primary advantage of this building block is its ability to bypass the standard degradation pathways that plague first-generation furan drugs.

Metabolic shielding mechanism of 2,5-diisopropyl substitution preventing CYP450 degradation.

Multicomponent Reaction (MCR) Assembly

The aldehyde moiety is highly effective in the Ugi Four-Component Reaction (U-4CR) , a cornerstone of diversity-oriented synthesis. This reaction allows for the rapid, one-pot assembly of complex α-amidoamides[5].

Ugi-4CR workflow utilizing the furan-3-carbaldehyde handle to generate screening libraries.

Experimental Protocols

Protocol A: Reductive Amination for Fragment-Based Drug Discovery (FBDD)

Objective: To synthesize lipophilic secondary/tertiary amines by coupling 2,5-bis(propan-2-yl)furan-3-carbaldehyde with diverse amine fragments. Scientific Rationale: Sodium triacetoxyborohydride (STAB) is selected over Sodium borohydride (NaBH₄) because STAB is a milder reducing agent. It selectively reduces the in situ generated imine without reducing the starting unreacted aldehyde into a primary alcohol, thereby maximizing the yield of the target pharmacophore.

Materials:

• 2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.0 eq)

• Primary or Secondary Amine (1.2 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Glacial acetic acid (0.1 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Procedure:

• Imine Pre-formation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the aldehyde (1.0 mmol) and the amine (1.2 mmol) in anhydrous DCE (10 mL).

• Catalysis: Add glacial acetic acid (0.1 mmol) to the mixture. Stir the reaction at room temperature for 1–2 hours. Note: The mild acid catalyzes the formation of the Schiff base by protonating the carbonyl oxygen, increasing its electrophilicity.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB (1.5 mmol) portion-wise over 10 minutes to prevent sudden exotherms.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–24 hours. Monitor the disappearance of the starting aldehyde via TLC (Hexane:Ethyl Acetate, 8:2).

• Work-up: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Dichloromethane (DCM) (3 × 15 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

Protocol B: Ugi Four-Component Reaction (U-4CR)

Objective: Rapid assembly of sterically shielded, furan-containing α-amidoamides for high-throughput biological screening. Scientific Rationale: Pre-forming the imine prior to the addition of the carboxylic acid and isocyanide is critical. If all four components are added simultaneously, the aldehyde, acid, and isocyanide can undergo a competing three-component Passerini reaction, generating an α-acyloxyamide byproduct and reducing the yield of the desired Ugi product.

Materials:

• 2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.0 eq)

• Primary Amine (1.0 eq)

• Carboxylic Acid (1.0 eq)

• Isocyanide (1.0 eq)

• Anhydrous Methanol (MeOH)

Step-by-Step Procedure:

• Imine Condensation: To a 20 mL reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the primary amine (1.0 mmol) in anhydrous MeOH (5 mL). Stir at room temperature for 30–60 minutes to ensure complete imine formation.

• Component Addition: To the stirring imine solution, add the carboxylic acid (1.0 mmol) followed immediately by the isocyanide (1.0 mmol).

• Reaction Maturation: Cap the vial and stir the mixture at room temperature for 24–48 hours. The reaction progresses through an α-addition intermediate, followed by an irreversible Mumm rearrangement to yield the stable α-amidoamide.

• Monitoring: Verify reaction completion using LC-MS, observing the mass of the desired U-4CR adduct.

• Purification: Remove the methanol under reduced pressure. Dissolve the crude residue in a minimal amount of DMSO and purify via preparative reverse-phase HPLC (Water/Acetonitrile gradient with 0.1% Formic Acid) to isolate the final compound.

References

• A Review on Biological and Medicinal Significance of Furan.
• The Biological Versatility of Furan Derivatives: A Technical Guide for Drug Discovery. Benchchem.
• Application Notes and Protocols: 3-Amino-1-(furan-3-yl)propan-1-ol in Medicinal Chemistry. Benchchem.
• Molecular Editing of 5-Alkynyl-1,2,3-triazines via a Silver-Mediated Skeletal Remodeling Approach. PMC (NIH).
• (E)-3-(furan-3-yl)acrylaldehyde. Benchchem.

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• 5. (E)-3-(furan-3-yl)acrylaldehyde | Benchchem [benchchem.com]

Application Notes and Protocols for Cross-Coupling Reactions of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

Introduction: Navigating the Synthesis of Highly Substituted Furans

The furan scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a wide array of biological activities and unique electronic properties. Among these, polysubstituted furans are of particular interest as they allow for the fine-tuning of molecular properties. The target molecule, 2,5-bis(propan-2-yl)furan-3-carbaldehyde, presents a unique synthetic challenge due to the steric hindrance imposed by the two isopropyl groups flanking the furan ring. This steric congestion, combined with the electron-withdrawing nature of the formyl group at the 3-position, significantly influences the reactivity of the furan core in traditional cross-coupling reactions.

This guide provides a comprehensive overview of potential cross-coupling strategies for the functionalization of the 2,5-bis(propan-2-yl)furan-3-carbaldehyde scaffold. As this specific molecule is not extensively described in the literature, the protocols and recommendations herein are expertly curated based on established principles for the coupling of sterically hindered and electron-deficient heteroaromatics. We will primarily focus on the Suzuki-Miyaura and Stille couplings, two of the most robust and versatile palladium-catalyzed cross-coupling reactions.[1][2][3]

A crucial prerequisite for these reactions is the presence of a suitable leaving group, typically a halogen, on the furan ring. Therefore, we will begin by addressing the synthesis of a key intermediate, 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde.

Synthesis of the Key Precursor: 4-Bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde

The regioselective bromination of substituted furans can be achieved using various brominating agents. For furan-2-carbaldehydes, methods using molecular bromine in the presence of a Lewis acid or N-bromosuccinimide (NBS) have been reported to be effective. Given the substitution pattern of our target, direct bromination at the less sterically hindered C4 position is anticipated.

Protocol 1: Bromination of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

• Reaction Setup: To a solution of 2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.0 equiv) in a suitable solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), cool the mixture to 0 °C in an ice bath.

• Bromination: Slowly add N-bromosuccinimide (NBS) (1.05 equiv) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde.

Suzuki-Miyaura Coupling: A Versatile C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide, catalyzed by a palladium(0) complex.[1][4][5] For sterically hindered substrates like 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde, the choice of ligand is critical to facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle. Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are often employed to enhance catalyst activity and stability.[6]

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Conditions	Rationale/Justification
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Readily available and effective Pd(0) sources upon in situ reduction.
Ligand	SPhos, XPhos, or IPr (NHC)	Bulky and electron-rich ligands that promote oxidative addition and reductive elimination for sterically hindered substrates.[6][7]
Base	K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are effective in activating the boronic acid.[8]
Solvent	Toluene/H₂O, Dioxane/H₂O	Biphasic solvent systems are commonly used and often enhance reaction rates.
Boronic Acid/Ester	Aryl-, heteroaryl-, or vinyl-boronic acid or neopentylglycolboronate ester	A wide range of coupling partners are commercially available or readily synthesized.
Temperature	80-110 °C	Sufficient thermal energy is typically required to overcome the activation barriers for hindered substrates.

Protocol 2: Suzuki-Miyaura Coupling of 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde

• Reaction Setup: To a dry Schlenk flask, add 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Preparation: In a separate flask, pre-mix the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., SPhos, 4-10 mol%) in a small amount of the reaction solvent.

• Assembly: Add the catalyst mixture to the Schlenk flask containing the reactants.

• Solvent Addition: Add the degassed solvent system (e.g., toluene/water 10:1) via syringe.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Stille Coupling: An Alternative for Robust C-C Bond Formation

The Stille coupling reaction involves the palladium-catalyzed cross-coupling of an organotin compound (organostannane) with an organic halide or pseudohalide.[2][3][9] A key advantage of the Stille reaction is the stability of organostannanes to air and moisture, and their compatibility with a wide range of functional groups.[2][10] However, the toxicity of organotin compounds is a significant drawback.[2]

Preparation of the Organostannane Reagent

A necessary precursor for the Stille coupling is the organostannane derivative of the furan. This can be prepared from the corresponding bromo-furan via a lithium-halogen exchange followed by quenching with a trialkyltin chloride.

Protocol 3: Synthesis of 2,5-bis(propan-2-yl)-4-(tributylstannyl)furan-3-carbaldehyde

• Reaction Setup: To a solution of 4-bromo-2,5-bis(propan-2-yl)furan-3-carbaldehyde (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, cool the mixture to -78 °C.

• Lithiation: Add n-butyllithium (1.1 equiv) dropwise, maintaining the temperature at -78 °C. Stir for 30-60 minutes.

• Stannylation: Add tributyltin chloride (1.2 equiv) dropwise at -78 °C.

• Warming and Quenching: Allow the reaction to warm slowly to room temperature and stir for an additional 1-2 hours. Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the mixture with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product can be purified by column chromatography.

Table 2: Recommended Conditions for Stille Coupling

Parameter	Recommended Conditions	Rationale/Justification
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	Commonly used and effective catalysts for Stille couplings.[10]
Ligand	PPh₃ (often part of the catalyst complex), AsPh₃	Triphenylphosphine is a standard ligand. Arsine ligands can sometimes improve yields for challenging substrates.[3]
Solvent	Toluene, DMF, Dioxane	Aprotic polar or nonpolar solvents are typically used.
Additive	LiCl (optional)	Can accelerate the transmetalation step in some cases.
Organic Halide	Aryl-, heteroaryl-, or vinyl-iodide or -bromide	A wide range of electrophilic partners can be employed.
Temperature	80-120 °C	Elevated temperatures are generally required.

Protocol 4: Stille Coupling of 2,5-bis(propan-2-yl)-4-(tributylstannyl)furan-3-carbaldehyde

• Reaction Setup: In a Schlenk flask, dissolve the organostannane (1.0 equiv) and the organic halide (1.1 equiv) in the chosen solvent (e.g., toluene).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) to the flask.

• Inert Atmosphere: Degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 110 °C) and stir.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent and wash with a saturated aqueous solution of potassium fluoride (to remove tin byproducts) and brine.

• Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Experimental Workflow Overview

Conclusion and Future Perspectives

The protocols outlined in this application note provide a robust starting point for researchers aiming to perform cross-coupling reactions on the sterically demanding 2,5-bis(propan-2-yl)furan-3-carbaldehyde scaffold. The key to success will lie in the careful selection of the catalyst system, particularly the ligand, to overcome the steric hindrance and electronic deactivation of the furan ring. While Suzuki-Miyaura and Stille couplings are highlighted, other cross-coupling reactions such as the Heck[11][12][13] and Sonogashira[14][15] reactions could also be adapted for this system with appropriate modifications to the reaction conditions. Further optimization of reaction parameters, including temperature, solvent, and base, may be necessary to achieve high yields and purity of the desired products.

References

• Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications (RSC Publishing). [Link]

• Palladium-Catalyzed Synthesis of Diaryl Ketones from Aldehydes and (Hetero)Aryl Halides via C–H Bond Activation. ACS Publications. [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC. [Link]

• Palladium-Catalyzed Hydroxylation of Aryl and Heteroaryl Halides Enabled by the Use of a Palladacycle Precatalyst. The Journal of Organic Chemistry. [Link]

• A general palladium-catalyzed Hiyama cross-coupling reaction of aryl and heteroaryl chlorides. PolyU Institutional Research Archive. [Link]

• Palladium-Catalyzed C−O Coupling Involving Unactivated Aryl Halides. Sterically Induced Reductive Elimination To Form the C−O Bond in Diaryl Ethers. Journal of the American Chemical Society. [Link]

• A Synthesis Strategy Yielding Skeletally Diverse Small Molecules Combinatorially. Broad Institute. [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Heck reaction. Wikipedia. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Electron-Deficient Olefin Ligands Enable Generation of Quaternary Carbons by Ni-Catalyzed Cross-Coupling. The Doyle Group. [Link]

• A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science (RSC Publishing). [Link]

• Electron-Deficient Olefin Ligands Enable Generation of Quaternary Carbons by Ni-Catalyzed Cross-Coupling. Organic Chemistry Portal. [Link]

• Synthesis of 4-halo-2 (5H)-furanones and their suzuki-coupling reactions with organoboronic acids. A general route to 4-aryl-2 (5 H). ResearchGate. [Link]

• Palladium-Catalyzed Multicomponent Synthesis of Fully Substituted Alkylidene Furanones. Organic Letters. [Link]

• Photochemical synthesis of 3- and 5-aryl-2-furyl derivatives. ResearchGate. [Link]

• Divergent Access to Polycyclic Fluorenofuran Systems via Palladium-Catalyzed Cascade Furan-Participated Diels–Alder Cycloaddition Reactions. Organic Letters. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Stille reaction. Wikipedia. [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. PMC. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. MDPI. [Link]

• Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. PMC. [Link]

• Palladium salen Complex: An efficient Catalyst for Sonogashira reaction at room temperature. The Royal Society of Chemistry. [Link]

• Org. Synth. 2011, 88, 197. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ArODES. [Link]

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. PMC. [Link]

• Stille Coupling. Organic Chemistry Portal. [Link]

• Recent developments in the Suzuki-Miyaura reaction: 2010-2014. [Link]

• Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols. [Link]

• Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annulation. Beilstein Journals. [Link]

• Suzuki cross-coupling reaction. YouTube. [Link]

• Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans. RSC Publishing. [Link]

• New perspectives in the cross-coupling reactions of organostannanes. [Link]

• Preparation of tetrasubstituted furans via intramolecular Wittig reactions with phosphorus ylides as intermediates. PubMed. [Link]

• A Sulfone-Based Strategy for the Preparation of 2,4-Disubstituted Furan Derivatives. ResearchGate. [Link]

• Preparation of Tetrasubstituted Furans via Intramolecular Wittig Reactions with Phosphorus Ylides as Intermediates. Organic Chemistry Portal. [Link]

• Synthesis of 5-Bromo-2-furfural under Solvent-Free Conditions Using 1-Butyl-3-Methylimidazolium Tribromide as. [Link]

• Modular Synthesis of Furans with up to Four Different Substituents by a trans‐Carboboration Strategy. PMC. [Link]

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• 7. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Organic Syntheses Procedure [orgsyn.org]
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• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Purification and Recrystallization of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification and recrystallization of 2,5-bis(propan-2-yl)furan-3-carbaldehyde. Drawing from established chemical principles and field-proven insights, this document addresses common issues with detailed, validated protocols and explains the causality behind experimental choices.

Section 1: Frequently Asked Questions (FAQs)

Q1: My crude product after synthesis is a dark brown or black oil. Is this normal?

A: Yes, this is a very common observation. The synthesis of furan aldehydes, often via methods like the Vilsmeier-Haack reaction, can produce polymeric by-products known as "humins".[1] These are complex, dark-colored polymers that form under the acidic and sometimes heated conditions of the reaction.[1] The presence of these impurities necessitates a robust purification strategy.

Q2: My compound seems to be decomposing during column chromatography on silica gel. What's happening?

A: This is a critical issue. Standard silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface.[1][2] These acidic sites can catalyze the degradation or polymerization of sensitive compounds like furan aldehydes.[1] The electron-rich furan ring is particularly susceptible to acid-catalyzed decomposition.[1][3] Prolonged contact time on the column exacerbates this issue.[4]

Q3: I'm struggling to get my compound to crystallize. It keeps "oiling out." What should I do?

A: "Oiling out" occurs when the compound separates from the solution as a liquid phase instead of a solid crystalline phase.[5][6] This is often due to several factors: the solution is too supersaturated, the cooling rate is too fast, or the presence of impurities is inhibiting crystal lattice formation.[5][7] For a relatively non-polar molecule like 2,5-bis(propan-2-yl)furan-3-carbaldehyde, finding a single solvent with the ideal solubility profile (highly soluble when hot, poorly soluble when cold) can be difficult, often leading to this problem.

Q4: Can I use distillation for purification?

A: While distillation is a standard technique for aldehydes, it should be approached with caution for many furan derivatives due to their thermal sensitivity.[8][9] High temperatures can promote decomposition and polymerization.[1] If you choose this method, it must be performed under high vacuum (e.g., using a Kugelrohr or bulb-to-bulb apparatus) to lower the boiling point and minimize thermal stress on the molecule.[8]

Section 2: Troubleshooting Guide: Purification by Column Chromatography

Purification of 2,5-bis(propan-2-yl)furan-3-carbaldehyde is most effectively achieved using flash column chromatography. However, success depends on mitigating the compound's inherent instability.

Problem: Product Degradation and Low Recovery

• Root Cause: The primary culprit is the acidic nature of standard silica gel, which can degrade the furan ring system.[1]

• Solution: Use of Deactivated Silica Gel. The most reliable solution is to neutralize the acidic silanol groups. This is achieved by preparing a slurry of the silica gel with a solvent containing a small amount of a tertiary amine base, typically triethylamine (TEA).[10][11] The base neutralizes the active acidic sites, creating a more inert stationary phase.[11][12]

Protocol 2.1: Preparation of Deactivated (Neutral) Silica Gel

• Measure the required amount of silica gel (e.g., 150 g) for your column.

• In a fume hood, create a slurry of the silica gel in a non-polar solvent like petroleum ether or hexanes.

• Add triethylamine (2-3 mL for every 150 g of silica) to the slurry and mix thoroughly to ensure even distribution.[12]

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dry the silica gel powder under vacuum overnight to remove all residual solvents.[12] The resulting free-flowing powder is your deactivated silica gel, ready for column packing.

Problem: Poor Separation from Impurities

• Root Cause: An unoptimized solvent system (mobile phase) fails to create a sufficient difference in affinity between your product and impurities for the stationary phase.

• Solution: Systematic Solvent Selection with TLC. The ideal mobile phase should afford a retention factor (Rf) of ~0.3 for the target compound.[10] An Rf in this range provides the best balance for good separation and reasonable elution time.

Table 1: Recommended Solvent Systems for TLC Analysis Based on the expected non-polar nature of the title compound.

Solvent System (v/v)	Polarity	Expected Rf Behavior
100% Hexanes	Very Low	Rf ≈ 0. Likely won't move.
98:2 Hexanes:Ethyl Acetate	Low	Good starting point. Check for movement off the baseline.
95:5 Hexanes:Ethyl Acetate	Low-Medium	Often a good choice for furan derivatives.[12]
90:10 Hexanes:Ethyl Acetate	Medium	Use if Rf is too low in less polar systems.
80:20 Hexanes:Ethyl Acetate	Medium-High	May elute the compound too quickly.

To account for the deactivation of the column, add 0.1-0.5% triethylamine to the TLC solvent system to better mimic the column conditions.

Chromatography Troubleshooting Workflow

This diagram outlines the decision-making process for optimizing column chromatography.

Caption: Troubleshooting workflow for column chromatography.

Section 3: Troubleshooting Guide: Recrystallization

After chromatography, the product is often an oil or a low-melting solid. Recrystallization is essential for obtaining a high-purity, crystalline final product.

Problem: Compound "Oils Out" Instead of Crystallizing

• Root Cause: This kinetic phenomenon occurs when desolvation and lattice formation are disrupted.[5] Common causes include the solution being too concentrated, the solvent being too "good" (product remains soluble even when cold), or the presence of residual impurities from chromatography preventing nucleation.[7]

• Solution 1: Employ a Solvent/Anti-Solvent System. This is the most effective strategy for compounds that are difficult to crystallize. You dissolve the compound in a minimal amount of a "good" solvent (in which it is very soluble) and then slowly add a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes turbid (cloudy).[7] This brings the solution to its saturation point gently.

Table 2: Potential Solvent/Anti-Solvent Systems

"Good" Solvent (Soluble In)	"Anti-Solvent" (Insoluble In)	Rationale
Diethyl Ether	Hexanes / Pentane	Ether is slightly polar, dissolving the aldehyde, while non-polar hexanes will induce precipitation.
Dichloromethane (DCM)	Hexanes / Pentane	DCM is a good solvent for many organics; hexanes serve as a classic anti-solvent.
Acetone	Water	Acetone is a polar aprotic solvent. If the compound can tolerate water, this can be effective, but may require thorough drying.
Ethyl Acetate	Hexanes	A common, effective pairing with a good polarity differential.

• Solution 2: Control the Cooling Rate. Never crash-cool the solution by placing it directly in an ice bath. Allow the flask to cool slowly to room temperature, then transfer it to a refrigerator (4 °C), and finally to a freezer (-20 °C) if necessary. Slow cooling encourages the formation of well-ordered crystals.

Problem: No Crystals Form Upon Cooling

• Root Cause: The solution is likely too dilute; it has not reached its saturation point.

• Solutions:

  • Induce Crystallization: Scratch the inside of the flask at the air-liquid interface with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: If you have a previous pure crystal, add a single tiny crystal ("seed") to the solution to initiate crystallization.

  • Concentrate the Solution: Gently remove some of the solvent on a rotary evaporator and allow the more concentrated solution to cool again.

Recrystallization Troubleshooting Workflow

This diagram provides a logical path for troubleshooting recrystallization issues.

Caption: Troubleshooting workflow for recrystallization.

Section 4: References

• BenchChem. (2025). Technical Support Center: Purification of Furan Reaction Mixtures.

• BenchChem. (2025). Technical Support Center: Purification of Long-Chain Branched Aldehydes.

• BenchChem. (2025). Technical Support Center: Purification of 2-(Furan-2-yl)-2-oxoacetaldehyde.

• BenchChem. (2025). Vilsmeier-Haack Formylation of Dichlorophenyl Furans: Application Notes and Protocols.

• BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-Fluorophenylfuran.

• Wang, Z. et al. (2000). Sol-Gel Column Technology for Single-Step Deactivation, Coating, and Stationary-Phase Immobilization in High-Resolution Capillary Gas Chromatography. Analytical Chemistry, ACS Publications.

• BenchChem. (2025). Technical Support Center: Purification of Furan-Based Aldehydes.

• Master Organic Chemistry. Vilsmeier-Haack Reaction.

• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry.

• ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?.

• ResearchGate. (2014). What is the best solvent for purifying aldehyde in a column chromatography?.

• Mettler Toledo. Oiling Out in Crystallization.

• ResearchGate. (2014). When basification of silica gel is required, before using Column chromatography?.

• BenchChem. (2025). addressing challenges in the sustainable production of furan aldehydes.

• Mettler Toledo. (n.d.). Oiling Out in Crystallization.

• The Royal Society of Chemistry. (n.d.). Supporting information.

• Journal of the Chemical Society A: Inorganic, Physical, Theoretical. (1968). The sorption of furans on silica gels. RSC Publishing.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. The sorption of furans on silica gels - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
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• 12. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity Analysis of 2,5-bis(propan-2-yl)furan-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, establishing the purity of novel compounds is a cornerstone of quality control and regulatory compliance. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 2,5-bis(propan-2-yl)furan-3-carbaldehyde, a key intermediate in various synthetic pathways. We will delve into the rationale behind methodological choices, present comparative experimental data, and provide detailed protocols to ensure scientific integrity and reproducibility. This document is designed to be a practical resource, grounded in the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

Introduction: The Analytical Imperative for a Novel Furan Derivative

2,5-bis(propan-2-yl)furan-3-carbaldehyde is a disubstituted furan carbaldehyde with potential applications as a building block in the synthesis of pharmaceuticals and other fine chemicals. The presence of impurities, even in trace amounts, can significantly impact the yield, safety, and efficacy of the final product. Therefore, a robust and validated analytical method to determine its purity is not just a regulatory requirement but a scientific necessity.

High-Performance Liquid Chromatography (HPLC) stands as the preeminent technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[1][2][3] This guide will compare two primary reversed-phase HPLC (RP-HPLC) approaches, a conventional method and an Ultra-High-Performance Liquid Chromatography (UHPLC) method, and detail the validation process according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5][6][7]

Comparative HPLC Methodologies

The choice of an HPLC method is dictated by the physicochemical properties of the analyte and the desired performance characteristics, such as resolution, speed, and solvent consumption. For a moderately non-polar compound like 2,5-bis(propan-2-yl)furan-3-carbaldehyde, reversed-phase chromatography is the logical choice.

Method 1: Conventional RP-HPLC with a C18 Column

This approach represents a robust and widely accessible method. The use of a standard C18 column with 5 µm particles provides a good balance between efficiency and backpressure.

Rationale for Selection:

• C18 Stationary Phase: The octadecylsilane (C18) stationary phase offers excellent hydrophobic retention for the non-polar isopropyl groups and the furan ring of the analyte.

• Mobile Phase: A gradient of water and acetonitrile (ACN) provides a broad elution window to separate the main component from both more polar and less polar impurities. The addition of a small amount of acid, such as formic or phosphoric acid, can improve peak shape by suppressing the ionization of any potential acidic impurities or silanol interactions on the column.[8]

• UV Detection: The furan ring and the carbaldehyde group contain chromophores that absorb in the UV region, making UV detection a suitable and sensitive choice.

Method 2: Fast UHPLC with a Sub-2 µm Particle Column

Ultra-High-Performance Liquid Chromatography (UHPLC) utilizes columns with smaller particle sizes (<2 µm) to achieve significantly faster analysis times and higher resolution compared to conventional HPLC.[9]

Rationale for Selection:

• Increased Throughput: The primary advantage of UHPLC is the substantial reduction in run time, which is critical in high-throughput screening and routine quality control environments.[9][10]

• Improved Resolution: The higher efficiency of sub-2 µm particles leads to sharper peaks and better separation of closely eluting impurities.

• Reduced Solvent Consumption: Shorter run times and lower flow rates contribute to a significant decrease in solvent usage, making it a more environmentally friendly and cost-effective option.[9]

Data Presentation: Method Performance Comparison

Parameter	Method 1: Conventional RP-HPLC	Method 2: Fast UHPLC
Column	C18, 250 mm x 4.6 mm, 5 µm	C18, 50 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (ACN)	Acetonitrile (ACN)
Gradient	50-95% B in 15 min	50-95% B in 3 min
Flow Rate	1.0 mL/min	0.5 mL/min
Column Temperature	30 °C	40 °C
Detection Wavelength	275 nm	275 nm
Run Time	20 minutes	5 minutes
Typical Resolution (Analyte vs. Closest Impurity)	> 2.0	> 2.5
Theoretical Plates	~15,000	~25,000
Solvent Consumption per Run	~20 mL	~2.5 mL

Experimental Protocols

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2,5-bis(propan-2-yl)furan-3-carbaldehyde reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the initial mobile phase composition (e.g., 50:50 Water:Acetonitrile).

• Sample Solution (100 µg/mL): Accurately weigh an amount of the test sample equivalent to 25 mg of 2,5-bis(propan-2-yl)furan-3-carbaldehyde into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile. Pipette 1 mL of this solution into a 10 mL volumetric flask and dilute to volume with the initial mobile phase composition.

HPLC/UHPLC System and Conditions

Instrumentation: A standard HPLC or UHPLC system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Method 1: Conventional RP-HPLC

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-10 min: 50% B to 95% B

  • 10-15 min: Hold at 95% B

  • 15.1-20 min: Re-equilibrate at 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: 275 nm

Method 2: Fast UHPLC

• Column: C18, 50 mm x 2.1 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2.5 min: 50% B to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.6-5.0 min: Re-equilibrate at 50% B

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection: 275 nm

Method Validation: A Stability-Indicating Approach

A crucial aspect of purity analysis is ensuring the method is "stability-indicating," meaning it can accurately measure the analyte in the presence of its degradation products.[3][11][12] This is achieved through forced degradation studies and subsequent validation of key performance characteristics as outlined in the ICH Q2(R1) guidelines.[4][5][6][7]

Forced Degradation Studies

Forced degradation (or stress testing) involves subjecting the drug substance to conditions more severe than accelerated stability testing to generate potential degradation products.[12] This helps to demonstrate the specificity of the analytical method.

Experimental Workflow for Forced Degradation:

Caption: Workflow for forced degradation studies.

The results of the forced degradation studies should demonstrate that the peak for 2,5-bis(propan-2-yl)furan-3-carbaldehyde is spectrally pure and that all degradation products are well-resolved from the main peak and from each other.

Validation Parameters and Acceptance Criteria

The following validation parameters should be assessed for the chosen HPLC method according to ICH Q2(R1).[4][5][6][7][13][14]

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method accurately measures the analyte without interference from impurities, degradants, or excipients.	Peak purity index > 0.999. Resolution between analyte and closest eluting peak > 2.0.
Linearity	To demonstrate a proportional relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the nominal concentration.
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80-120% of the test concentration for an assay.
Accuracy	The closeness of the test results to the true value.	Recovery of 98.0% to 102.0% for spiked samples at three concentration levels (e.g., 80%, 100%, 120%).
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements.	Repeatability (n=6): RSD ≤ 1.0%. Intermediate Precision (different days, analysts): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1. Precision (RSD) at LOQ ≤ 10%.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in resolution, peak area, or retention time when varying parameters like flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%).

Method Validation Workflow:

Caption: ICH Q2(R1) method validation workflow.

Conclusion and Recommendations

Both the conventional RP-HPLC and the fast UHPLC methods are capable of providing accurate and reliable purity data for 2,5-bis(propan-2-yl)furan-3-carbaldehyde.

• The conventional RP-HPLC method is a robust and easily transferable method suitable for laboratories where ultra-fast analysis is not a primary concern. Its longer run time allows for excellent separation and it is compatible with a wider range of older HPLC systems.

• The fast UHPLC method is highly recommended for laboratories focused on high-throughput analysis and for those seeking to minimize solvent consumption and environmental impact. The increased resolution and speed offer significant advantages in efficiency and productivity without compromising data quality.

The final choice of method will depend on the specific needs and available instrumentation of the laboratory. Regardless of the chosen method, a thorough validation following ICH guidelines is mandatory to ensure the data is reliable, reproducible, and suitable for its intended purpose in a regulatory environment.

References

• U.S. Food and Drug Administration. (2024). Q2(R2)
• Benchchem. (n.d.). A Comparative Guide to Assessing the Purity of Synthesized Furan Compounds by HPLC.
• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples.
• ProPharma. (2024).
• U.S. Food and Drug Administration. (n.d.).
• U.S. Food and Drug Administration. (n.d.). Q2(R2)
• Waters Corporation. (n.d.). Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC.
• U.S. Food and Drug Administration. (2020).
• ACS Publications. (n.d.).
• Agilent. (n.d.).
• U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC.
• ResearchGate. (2013).
• SIELC Technologies. (n.d.). Separation of Furan on Newcrom R1 HPLC column.
• IRJPMS. (n.d.).
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Chromatography Online. (2026). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Human Journals. (2023).
• IJTSRD. (2021).
• International Journal of Research and Review. (2025).
• Agilent. (n.d.). ANALYSIS OF FURANIC COMPOUNDS IN TRANSFORMER OIL BY AGILENT 1290 INFINITY BINARY UHPLC.

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Rational Design in Hepatotoxicity Mitigation: A Comparative Guide to 2,5-bis(propan-2-yl)furan-3-carbaldehyde and Furan Derivatives

Furan-containing compounds are ubiquitous building blocks in drug development, agricultural chemicals, and flavorings. However, the unsubstituted furan ring is a well-documented structural alert. Simple furans undergo rapid cytochrome P450 (CYP450)-mediated bioactivation, yielding highly electrophilic intermediates that cause severe hepatotoxicity and carcinogenicity[1][2].

This technical guide provides an objective, mechanistically grounded comparison between the highly functionalized 2,5-bis(propan-2-yl)furan-3-carbaldehyde (CAS: 1513714-64-1)[3][4] and traditional furan derivatives. By analyzing the causality of furan toxicity, we detail how specific steric and electronic modifications can systematically abrogate toxicological liabilities in drug design.

The Mechanistic Causality of Furan Toxicity

To understand the comparative safety of furan derivatives, one must first examine the causality of their toxicity. Furan-induced hepatotoxicity is not inherent to the parent molecule but is initiated by hepatic CYP450 enzymes (predominantly CYP2E1 and CYP3A4)[5][6].

• The Bioactivation Paradigm: The electron-rich π-system of the furan ring is oxidized by the high-valent iron-oxo species of CYP450. This epoxidation rapidly rearranges to form an α,β-unsaturated dialdehyde, such as cis-2-butene-1,4-dial (BDA)[1][7].

• Covalent Adduction: BDA and related cis-enediones are potent electrophiles. They readily alkylate cellular nucleophiles, specifically targeting the primary amines of lysine residues in proteins and the exocyclic amines of DNA nucleosides (forming 1,N2-etheno-deoxyguanosine adducts)[2][5]. This irreversible covalent binding triggers mitochondrial dysfunction, oxidative stress, and ultimately, hepatocellular necrosis and cholangiofibrosis[5][8].

Structural Rationale: Why 2,5-bis(propan-2-yl)furan-3-carbaldehyde Resists Bioactivation

The compound 2,5-bis(propan-2-yl)furan-3-carbaldehyde represents a masterclass in toxicological mitigation through rational structural design. Its resistance to CYP450 bioactivation relies on a dual-inhibition mechanism:

• Steric Hindrance (The 2,5-Diisopropyl Effect): CYP2E1 has a relatively compact active site. While small molecules like furan and 2-methylfuran easily access the heme iron, the introduction of bulky isopropyl groups at both the C2 and C5 positions creates severe steric clash[9][10]. This physical barrier prevents the furan oxygen and adjacent double bonds from achieving the necessary proximity and orientation for epoxidation[11].

• Electronic Deactivation (The 3-Carbaldehyde Effect): CYP450-mediated epoxidation is an electrophilic process that requires an electron-rich double bond[12]. The carbaldehyde (-CHO) group at the C3 position is strongly electron-withdrawing[13]. By pulling electron density away from the furan π-system via resonance and inductive effects, the ring is rendered highly resistant to oxidative attack[14].

Comparative Toxicity Profiles

The following data synthesizes the quantitative and qualitative toxicity metrics of key furan derivatives compared to the sterically hindered target compound, based on established structure-activity relationships (SAR)[2][8][11].

Compound	Substitution Pattern	Primary Reactive Metabolite	CYP450 Bioactivation Rate	Hepatotoxicity Potential
Furan	None	cis-2-butene-1,4-dial (BDA)	Very High	Severe (Carcinogenic)
2-Methylfuran	2-Alkyl	Acetylacrolein / Enedials	High	Severe
2,5-Dimethylfuran	2,5-Dialkyl	3-hexene-2,5-dione	Moderate	Moderate
2,5-bis(propan-2-yl)furan-3-carbaldehyde	2,5-Diisopropyl, 3-Carbaldehyde	Negligible (Sterically blocked)	Very Low	Minimal

Pathway Visualization

Fig 1: Comparative CYP450 bioactivation pathways of simple furans vs. sterically hindered derivatives.

Experimental Workflows: Self-Validating Toxicity Assessment

To empirically validate the predicted safety profile of 2,5-bis(propan-2-yl)furan-3-carbaldehyde against other derivatives, researchers must employ self-validating experimental systems. The following protocols ensure that the absence of toxicity is due to a lack of bioactivation, rather than experimental error.

Protocol A: In Vitro Reactive Metabolite Trapping Assay

Causality: This assay uses Glutathione (GSH) to intercept transient electrophilic metabolites (like BDA) before they degrade. The formation of GSH-conjugates directly quantifies the rate of CYP450 bioactivation[1][6].

• Incubation Setup: Prepare a 1 mL reaction mixture containing human liver microsomes (HLM) (1 mg/mL protein), 5 mM GSH (trapping agent), and 100 µM of the test furan derivative in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH (an essential CYP450 cofactor).

  • Self-Validation Check: Run a parallel negative control lacking NADPH to confirm that any conjugate formation is strictly CYP450-dependent.

• Termination and Extraction: After 60 minutes, terminate the reaction by adding 1 mL of ice-cold acetonitrile containing an internal standard (e.g., stable isotope-labeled GSH). Centrifuge at 14,000 x g for 15 minutes to precipitate microsomal proteins.

• LC-MS/MS Quantification: Analyze the supernatant using liquid chromatography-tandem mass spectrometry. Monitor for the specific mass transitions of the GSH-enedial conjugates (e.g., m/z 376 → 247 for GSH-BDA).

  • Expected Result: Furan and 2-methylfuran will yield high concentrations of GSH conjugates. 2,5-bis(propan-2-yl)furan-3-carbaldehyde will show negligible conjugate formation, confirming the blockade of bioactivation.

Protocol B: In Vivo Hepatotoxicity Biomarker Assessment

Causality: While in vitro assays prove the molecular mechanism, in vivo models confirm the physiological outcome. Measuring serum transaminases (ALT/AST) provides a direct readout of hepatocellular necrosis[8].

• Dosing Regimen: Divide male Fischer 344 rats into groups (n=5). Administer the test compounds via oral gavage at equimolar doses (e.g., 100 µmol/kg/day) dissolved in corn oil for 14 consecutive days.

• Blood Collection: On day 15, collect blood via cardiac puncture under isoflurane anesthesia. Separate serum via centrifugation.

• Biomarker Analysis: Quantify Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) using standard colorimetric assay kits.

  • Self-Validation Check: Include a positive control group dosed with acetaminophen (APAP) to ensure the assay's sensitivity to liver injury.

• Histopathology: Harvest the liver, fix in 10% neutral buffered formalin, and stain with Hematoxylin & Eosin (H&E). Blindly score for centrilobular necrosis and cholangiofibrosis.

  • Expected Result: 2,5-bis(propan-2-yl)furan-3-carbaldehyde will exhibit ALT/AST levels indistinguishable from the vehicle control, whereas simple furans will induce significant enzyme elevation and tissue necrosis.

Sources

• 1. tandfonline.com [tandfonline.com]
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• 3. 1513714-64-1|2,5-Bis(propan-2-yl)furan-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 4. arctomsci.com [arctomsci.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrophilic intermediates produced by bioactivation of furan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Risks for public health related to the presence of furan and methylfurans in food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Bioactivation and Regioselectivity of Pig Cytochrome P450 3A29 towards Aflatoxin B1 - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. tandfonline.com [tandfonline.com]
• 13. acids furan derivatives: Topics by Science.gov [science.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Safety & Regulatory Compliance

2,5-Bis(propan-2-yl)furan-3-carbaldehyde proper disposal procedures

As a Senior Application Scientist overseeing chemical logistics and laboratory safety, I recognize that handling specialized organic intermediates requires more than just following a checklist—it requires a mechanistic understanding of the molecule itself.

2,5-Bis(propan-2-yl)furan-3-carbaldehyde (also known as 2,5-diisopropylfuran-3-carbaldehyde) is a highly specialized furan derivative used in advanced drug development and synthetic research[1]. Because of its unique structural features—an electron-rich furan ring coupled with a reactive formyl group—improper disposal can lead to dangerous exothermic reactions, peroxide formation, or environmental contamination.

This guide provides a field-proven, self-validating operational protocol for the safe handling, neutralization, and disposal of this compound, ensuring your laboratory maintains the highest standards of safety and regulatory compliance.

Physicochemical Waste Characterization

Before designing a disposal workflow, we must quantify the physical parameters of the waste stream. The data below dictates our segregation and destruction strategies.

Property	Value	Operational Implication
Chemical Name	2,5-Bis(propan-2-yl)furan-3-carbaldehyde	Standardize nomenclature on all EHS waste labels to prevent mixing errors.
CAS Number	1513714-64-1	Mandatory identifier for hazardous waste manifest tracking[1].
Molecular Formula	C11H16O2	High carbon/hydrogen ratio dictates controlled incineration as the primary destruction method.
Molecular Weight	180.24 g/mol	Critical for calculating stoichiometric equivalents during chemical neutralization.
Waste Classification	Non-halogenated organic	Must be strictly segregated from halogenated solvent waste to prevent toxic halogen gas release during incineration.

Mechanistic Hazard Assessment: The "Why" Behind the Protocol

Safety protocols fail when researchers do not understand the underlying chemistry. The disposal procedures for 2,5-Bis(propan-2-yl)furan-3-carbaldehyde are driven by two primary mechanistic hazards:

• Exothermic Schiff Base Formation: Why do we strictly segregate this compound from amines? The formyl group (-CHO) is highly electrophilic. When introduced to primary amines in a waste jug, it undergoes a rapid condensation reaction to form an imine (Schiff base) and water. In a sealed container, this exothermic reaction can lead to rapid thermal runaway, pressure buildup, and catastrophic container failure.

• Autoxidation and Peroxide Risk: Aldehydes are prone to autoxidation when exposed to atmospheric oxygen, slowly converting into carboxylic acids (e.g., 2,5-bis(propan-2-yl)furan-3-carboxylic acid)[2]. Because this molecule also contains an ether-like furan ring, prolonged storage of degraded waste introduces a secondary risk of explosive peroxide formation. Waste must be disposed of promptly and never stored indefinitely.

Standard Operating Procedure (SOP): Routine Disposal

For routine experimental waste containing 2,5-Bis(propan-2-yl)furan-3-carbaldehyde, execute the following step-by-step methodology.

Step 1: Waste Segregation

• Action: Direct the chemical waste exclusively into a container designated for "Non-Halogenated Organic Solvents."

• Causality: Mixing with oxidizers (like nitric acid or peroxides) will trigger violent oxidation of the aldehyde. Segregation ensures chemical stability during the accumulation phase[3].

Step 2: Containerization

• Action: Use high-density polyethylene (HDPE) or amber glass jugs. Ensure the container has a tightly fitting, leak-proof cap. Do not leave funnels in the mouth of the waste jug.

• Causality: Furan-3-carbaldehydes are volatile respiratory irritants. Open containers allow toxic vapors to escape into the laboratory atmosphere, compromising the ambient air quality and violating OSHA permissible exposure limits.

Step 3: Empty Container Management (The Triple-Rinse Rule)

• Action: Once the original chemical bottle is empty, triple-rinse it with a compatible solvent (e.g., ethanol or acetone). Pour the rinsate into the hazardous waste jug. Deface the original label and dispose of the clean bottle in standard glass/plastic recycling.

• Causality: Empty chemical containers retain microscopic, highly concentrated residues. If disposed of in standard municipal waste, these residues pose a severe inhalation and contact risk to custodial staff. Triple-rinsing solubilizes the residual aldehyde, transferring the hazard into the controlled liquid waste stream and rendering the physical container safe[3].

Step 4: Final Destruction

• Action: Submit the sealed, labeled waste to your Environmental Health and Safety (EHS) department for transport to a licensed chemical destruction facility.

• Causality: This compound must never be disposed of down the sanitary sewer. It requires high-temperature controlled incineration (often with flue gas scrubbing) to completely break down the cyclic ether and hydrocarbon backbone into benign CO2​ and H2​O .

Spill Response & Chemical Neutralization Protocol

In the event of a localized benchtop spill, simply wiping up the chemical is insufficient, as the absorbent pads will continue to off-gas irritating aldehyde vapors. Instead, we utilize a self-validating chemical neutralization technique: Bisulfite Adduct Formation .

Methodology:

• Preparation: In a fume hood, rapidly prepare a 10% (w/v) aqueous solution of sodium bisulfite ( NaHSO3​ ).

• Application: Gently pour or spray the bisulfite solution directly over the spilled 2,5-Bis(propan-2-yl)furan-3-carbaldehyde.

• Validation (Self-Validating Step): Wait 2–3 minutes. You will observe the cessation of the pungent, characteristic aldehyde odor. This olfactory change confirms the successful nucleophilic addition of the bisulfite ion to the carbonyl carbon, forming a stable, non-volatile, and water-soluble α -hydroxy sulfonate adduct.

• Absorption: Cover the neutralized liquid with an inert absorbent pad or diatomaceous earth.

• Collection: Sweep the absorbed material using non-sparking tools into a wide-mouth HDPE waste container. Label as "Chemically Neutralized Organic Waste (Bisulfite Adduct)" and transfer to EHS.

Waste Management Logic Workflow

To ensure these protocols are easily integrated into your lab's daily operations, refer to the decision matrix below for routing furan-3-carbaldehyde waste.

Logical workflow for the segregation and disposal of furan-3-carbaldehyde waste streams.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Chapter 8 Management of Waste". National Academies Press. Retrieved from:[Link]

• Stanford University Environmental Health and Safety. "Laboratory Chemical Safety Summary: Acetaldehyde and Reactive Aldehydes". Retrieved from:[Link]

Sources

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• 2. web.stanford.edu [web.stanford.edu]
• 3. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]

Personal protective equipment for handling 2,5-Bis(propan-2-yl)furan-3-carbaldehyde

Handling specialized organic building blocks like 2,5-Bis(propan-2-yl)furan-3-carbaldehyde (CAS: 1513714-64-1) requires moving beyond generic safety data sheets. As a highly lipophilic furan-aldehyde derivative, this compound presents unique reactivity, penetration, and autoxidation risks.

This guide provides researchers and drug development professionals with a field-proven, causality-driven framework for the safe handling, operational transfer, and disposal of this chemical.

Hazard Causality & Risk Assessment

To design an effective safety protocol, we must first understand the structural mechanisms that make 2,5-Bis(propan-2-yl)furan-3-carbaldehyde hazardous:

• Electrophilic Reactivity (Sensitization): The carbaldehyde group is highly electrophilic. Upon dermal contact, it readily forms Schiff bases with primary amines in skin proteins. This cross-linking mechanism is the primary driver of severe contact dermatitis and sensitization common to aldehydes.

• Enhanced Transdermal Penetration: The addition of two isopropyl groups at the 2,5-positions significantly increases the molecule's lipophilicity compared to basic furfural. This allows the compound to bypass the skin's aqueous barriers and penetrate the stratum corneum rapidly.

• Autoxidation & Peroxide Formation: As outlined in [1], electron-rich furan rings and aldehydes are susceptible to autoxidation when exposed to ambient air and light. Over time, this can lead to the formation of shock-sensitive peroxides or pressure-building carboxylic acids.

Quantitative Operational Parameters

To ensure a self-validating safety environment, all operational parameters must be strictly quantified and monitored.

Table 1: Critical Handling Parameters

Parameter	Value / Specification	Mechanistic Justification
Storage Temperature	2–8 °C	Minimizes thermal degradation and slows autoxidation kinetics.
Fume Hood Face Velocity	80–120 fpm	Ensures total containment of volatile, combustible organic vapors.
Glove Breakthrough Time	>480 minutes (Butyl)	Standard nitrile is highly permeable to lipophilic aldehydes; butyl rubber provides an absolute barrier.
Spill Neutralizer Conc.	10% w/v NaHSO₃	Provides a molar excess to rapidly form non-volatile bisulfite adducts.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for lipophilic aldehydes. The following matrix must be strictly adhered to:

Table 2: Required PPE and Causality

PPE Category	Required Equipment	Causality / Rationale
Eye/Face	Tight-sealing chemical splash goggles.	Prevents ocular exposure to volatile vapors that can cross-link corneal proteins.
Skin/Hands	Butyl rubber gloves (thickness >0.3 mm).	Prevents rapid transdermal absorption driven by the compound's isopropyl groups.
Body	Flame-retardant (FR), anti-static lab coat.	Furan derivatives are highly combustible [2]. FR materials mitigate static ignition risks.
Respiratory	NIOSH OV-cartridge respirator.	Required only if engineering controls (fume hood) fail or during major spill remediation.

Step-by-Step Operational Protocol

Every step in this workflow is designed as a self-validating system to ensure maximum safety and chemical integrity.

Phase 1: Pre-Operation & Inerting

• Verify Engineering Controls: Before opening the reagent, confirm the fume hood monitor reads a face velocity between 80 and 120 fpm.

• Don PPE: Equip your FR lab coat, chemical splash goggles, and butyl rubber gloves.

• Prepare the Atmosphere: Because furan-carbaldehydes are prone to autoxidation, set up a Schlenk line or an argon balloon system. Purge your receiving reaction vessel with argon for 5 minutes prior to chemical transfer.

Phase 2: Chemical Transfer

• Visual Inspection: Examine the 2,5-Bis(propan-2-yl)furan-3-carbaldehyde vial for discoloration or crystalline precipitant. Validation: The presence of crystals indicates autoxidation to a carboxylic acid; do not use if heavily crystallized.

• Syringe Selection: Use a glass syringe equipped with a stainless-steel needle. Do not use plastic syringes, as the lipophilic nature of the chemical can leach plasticizers and degrade the barrel.

• Pressure Equalization: Pierce the reagent vial's septum. Inject a volume of argon equal to the volume of liquid you intend to withdraw. This prevents drawing ambient, oxygen-rich air into the reagent vial.

• Transfer: Withdraw the required volume and transfer it immediately into the argon-purged reaction vessel.

Spill Remediation & Waste Disposal Plan

Standard absorbent pads are insufficient for aldehyde spills, as they do not neutralize the inhalation hazard. We utilize a chemical quenching strategy [3].

Spill Neutralization Protocol

• Containment: Immediately shut off all nearby ignition sources (hot plates, stirrers).

• Chemical Quenching: Flood the spill zone with a 10% w/v Sodium Bisulfite (NaHSO₃) solution.

  • Mechanistic Causality: The bisulfite acts as a strong nucleophile, attacking the electrophilic carbaldehyde carbon to form a stable, non-volatile, and water-soluble α -hydroxy sulfonate adduct.

• Self-Validation: Wait 15 minutes. The cessation of the characteristic pungent aldehyde odor serves as a qualitative validation that the neutralization is complete.

• Cleanup: Absorb the neutralized aqueous mixture with universal chemical absorbents and transfer to a designated hazardous waste container.

Waste Disposal

• Segregation: Dispose of all reaction byproducts and neutralized spill waste in a clearly labeled "Non-Halogenated Organic Waste" container.

• Incompatibilities: Never mix furan-aldehyde waste with oxidizing agents, strong acids, or strong bases, as this can trigger exothermic polymerization.

Workflow Visualization

Fig 1. Safe operational workflow and disposal pathway for 2,5-Bis(propan-2-yl)furan-3-carbaldehyde.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press, 2011. URL:[Link]